Zirconium oxide

• IUPAC Name: oxygen(2-);zirconium(4+)
• InChI: InChI=1S/2O.Zr/q2*-2;+4
• InChI Key: RVTZCBVAJQQJTK-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[Zr+4]
• Molecular Formula: O2Zr
• DSSTOX Substance ID: DTXSID1042520
• Molecular Weight: 123.22 g/mol
• Physical Description: Off-white odorless powder; [MSDSonline]
• CAS No.: 53801-45-9, 1314-23-4, 12036-01-0

Description

Zirconium oxide (ZrO₂), also known as zirconia, is a high-performance ceramic material characterized by its high melting point (~2,715°C), exceptional mechanical strength, and chemical inertness . It exists in three primary polymorphic phases:

• Monoclinic: Stable at room temperature.
• Tetragonal: Stabilized at ~1,170–2,370°C or via doping (e.g., yttria).
• Cubic: Stabilized at high temperatures or with additives .

Its applications span catalysis, dental implants, refractories, adsorbents, and technical ceramics due to its unique combination of thermal stability, mechanical resilience, and surface hydroxyl groups for chemical interactions .

Preparation Methods

Chemical Precipitation Method

This classical method involves precipitating zirconium hydroxide from an aqueous solution of zirconium salts, followed by thermal treatment to yield zirconium oxide powder.

• Process Steps:

  • Dissolution of zirconium salts such as zirconium nitrate or zirconium chloride in water.
  • Addition of a basic agent (e.g., ammonia) to precipitate zirconium hydroxide.
  • Separation, washing, drying of the precipitate.
  • Calcination at high temperatures to convert zirconium hydroxide to this compound.

• Advantages:

  • Simple and cost-effective.
  • Suitable for large-scale production.

• Limitations:

  • Particle size control can be challenging.
  • May require extensive washing to remove impurities.

This method typically produces powders with mixed phases depending on calcination conditions.

Sol-Gel Method

The sol-gel technique is widely used for synthesizing this compound nanoparticles due to its ability to control homogeneity, purity, and particle size at relatively low temperatures.

• Process Steps:

  • Preparation of a sol by dissolving zirconium alkoxides or salts in water or alcohol.
  • Hydrolysis and polymerization lead to gel formation.
  • Drying and calcination of the gel to produce ZrO₂ powder.

• Research Findings:

  • The sol-gel method allows tuning of crystalline phases (tetragonal, monoclinic, cubic) by adjusting pH, temperature, and precursor type.
  • Incorporation of complexing agents such as ethylenediaminetetraacetic acid (EDTA) can influence particle growth and viscosity of the sol, yielding uniform nanoparticles with controlled size distribution (typically 2–20 nm).
  • Organic additives like glucose and fructose have been used to modify phase transitions and morphology in sol-gel synthesis.

• Advantages:

  • Produces high-purity, homogeneous powders.
  • Good control over particle size and morphology.
  • Low processing temperatures compared to other methods.

• Limitations:

  • Longer processing times.
  • Requires careful control of reaction parameters.

Hydrothermal Method

Hydrothermal synthesis involves crystallization of this compound under high temperature and pressure in an aqueous medium, often in an autoclave.

• Process Steps:

  • Preparation of zirconium salt solution (e.g., zirconyl chloride octahydrate or zirconyl nitrate dihydrate).
  • Addition of mineralizers such as sodium hydroxide.
  • Heating in a sealed autoclave at temperatures typically between 150–180°C for several hours.
  • Washing and drying the resulting powder.

• Research Findings:

  • Produces stable tetragonal-phase this compound nanoparticles with sizes ranging from 8 to 30 nm depending on conditions.
  • Addition of polyethylene glycol (PEG) during synthesis prevents particle agglomeration and improves dispersion.
  • Morphology can be spherical or hollow spheres depending on templates and additives used.

• Advantages:

  • Produces highly crystalline nanoparticles.
  • Enables control over phase purity and particle morphology.
  • Environmentally friendly, as it uses water as solvent.

• Limitations:

  • Requires specialized autoclave equipment.
  • Longer reaction times.

Vapor Deposition Method

Involves chemical vapor deposition (CVD) or physical vapor deposition (PVD) techniques to deposit this compound films or powders from gaseous precursors.

• Process Steps:

  • Use of volatile zirconium-containing precursors such as zirconium tetrachloride.
  • Thermal decomposition or reaction in the gas phase to deposit ZrO₂.

• Advantages:

  • Produces thin films with controlled thickness and composition.
  • High purity and uniformity.

• Limitations:

  • Complex equipment.
  • High operational costs.
  • Less common for bulk powder synthesis.

Electrolytic Method

Electrolysis of zirconium salt solutions to precipitate this compound.

• Process Steps:

  • Electrolyzing aqueous zirconium salt solutions in an electrolytic cell.
  • Formation of zirconium hydroxide precipitates on electrodes.
  • Washing, filtering, and drying to obtain ZrO₂ powder.

• Advantages:

  • Controlled particle formation.
  • Potential for uniform particle size.

• Limitations:

  • Less commonly used industrially.
  • Requires electrical energy input.

Detailed Research Findings

• Hydrothermal Synthesis: Studies demonstrate that using zirconium oxychloride octahydrate with sodium hydroxide at 150°C for 4 hours yields monoclinic ZrO₂ nanoparticles around 25 nm in size. Using glucose as a template under hydrothermal conditions can produce hollow zirconia spheres (~300 nm diameter with 8 nm wall thickness) after calcination at 550°C.

• Sol-Gel Synthesis: The reaction of zirconyl chloride octahydrate with EDTA in ammonia solution leads to controlled hydrolysis and polymerization, producing sols with tunable viscosity and particle size distribution. Adjusting the molar ratios and agitation speed affects particle growth, enabling production of uniform nanoparticles with sizes below 20 nm.

• Effect of Additives: Organic additives such as glucose and fructose in sol-gel synthesis influence phase transitions from tetragonal to monoclinic and affect nanoparticle morphology and crystallinity.

• Thermal Treatment: Calcination temperatures between 400°C and 600°C are critical for phase development and crystallite growth in powders produced by sol-gel and hydrothermal methods.

Chemical Reactions Analysis

Zirconium(IV) oxide undergoes various chemical reactions, including:

Reduction: When heated with carbon, zirconium(IV) oxide is reduced to zirconium carbide.

Chlorination: When heated with carbon in the presence of chlorine, it converts to zirconium(IV) chloride.

Reaction with Acids: Zirconium(IV) oxide is slowly attacked by concentrated hydrofluoric acid and sulfuric acid.

Common reagents used in these reactions include carbon, chlorine, hydrofluoric acid, and sulfuric acid. The major products formed are zirconium carbide and zirconium(IV) chloride .

Scientific Research Applications

Biomedical Applications

Zirconium oxide nanoparticles (ZrO₂ NPs) have gained significant attention in the biomedical field due to their biocompatibility , mechanical strength , and chemical stability . Key applications include:

• Anticancer Agents : ZrO₂ NPs exhibit potential anticancer activity against various cancer cell lines. Studies have shown that these nanoparticles can induce apoptosis in cancer cells, making them promising candidates for cancer therapy .
• Antibacterial Applications : ZrO₂ has demonstrated effective antibacterial properties against multiple bacterial strains, which is crucial for applications in medical devices and coatings .
• Tissue Engineering : Due to their excellent mechanical properties and biocompatibility, zirconia is used in scaffolds for bone tissue engineering. It supports osteoblast proliferation and differentiation without adverse effects .
• Dental Applications : Zirconia ceramics are widely used in dentistry for crowns and bridges due to their aesthetic appeal and durability .

Industrial Applications

This compound is employed in various industrial processes due to its unique properties:

• Solid Oxide Fuel Cells (SOFCs) : ZrO₂ acts as an electrolyte in SOFCs, facilitating the conduction of oxygen ions at high temperatures. This application is critical for developing cleaner energy technologies .
• Thermal Barrier Coatings : In aerospace and defense, zirconia is used as a thermal barrier coating to protect components from high temperatures .
• Ceramics and Glass Manufacturing : ZrO₂ is utilized in producing advanced ceramics that require high strength and wear resistance, such as cutting tools and grinding media .

Environmental Applications

This compound has notable applications in environmental remediation:

• Water Treatment : ZrO₂ can be used as an adsorbent for removing contaminants such as arsenic from water. Studies indicate that hydrous this compound can effectively bind arsenic ions, providing a method for water purification .
• Catalysis : Due to its high surface area and catalytic properties, zirconia is used in various catalytic processes, including oxidation reactions and environmental catalysis .

Data Table: Summary of Applications of this compound

Application Area	Specific Uses	Key Properties
Biomedical	Anticancer agents, antibacterial coatings	Biocompatibility, mechanical strength
Industrial	SOFCs, thermal barrier coatings	High temperature stability
Environmental	Water treatment, catalysis	Adsorption capacity

Case Study 1: Anticancer Activity of ZrO₂ NPs

A study demonstrated that ZrO₂ nanoparticles induced apoptosis in breast cancer cells through oxidative stress mechanisms. The findings suggest that functionalized ZrO₂ NPs could be developed into effective anticancer therapeutics.

Case Study 2: Water Purification Using Hydrous this compound

Research showed that hydrous this compound effectively removed arsenic from contaminated water sources. The study highlighted the material's efficiency in binding arsenic ions, providing a viable solution for water purification efforts.

Mechanism of Action

The mechanism of action of zirconium(IV) oxide varies depending on its application. In catalysis, zirconium(IV) oxide acts as a support material, providing a high surface area for catalytic reactions. In biomedical applications, its biocompatibility and mechanical properties make it suitable for implants and prosthetics. The molecular targets and pathways involved include interactions with biological tissues and cells, as well as catalytic sites for chemical reactions .

Comparison with Similar Compounds

Aluminum Oxide (Al₂O₃)

Property	Zirconium Oxide (ZrO₂)	Aluminum Oxide (Al₂O₃)
Melting Point	~2,715°C	~2,072°C
Hardness (Vickers)	~12–14 GPa	~15–20 GPa
Fracture Toughness	~8–10 MPa·m¹/² (tetragonal phase)	~3–4 MPa·m¹/²
Thermal Conductivity	~2–3 W/m·K	~30 W/m·K
Key Applications	Dental implants, catalysts, adsorbents	Wear-resistant parts, electronics, insulators

Key Differences :

• Mechanical Properties: ZrO₂ exhibits superior fracture toughness due to stress-induced phase transformation (tetragonal to monoclinic), making it ideal for load-bearing applications like dental prosthetics. Al₂O₃, though harder, is more brittle .
• Thermal Stability : ZrO₂ outperforms Al₂O₃ in high-temperature environments (e.g., refractories) due to its higher melting point .
• Surface Reactivity : ZrO₂’s surface hydroxyl groups enhance its adsorption capacity for anions (e.g., phosphate, sulfate) compared to Al₂O₃ .

Titanium and Titanium Alloys

Property	This compound (ZrO₂)	Titanium (Ti) / Alloys
Biocompatibility	Excellent	Excellent
Corrosion Resistance	Resistant to acids, bases, and body fluids	Prone to corrosion in chloride-rich environments
Bacterial Adhesion	Low surface free energy (~40 mJ/m²)	Higher surface free energy (~50 mJ/m²)
Mechanical Strength	Higher flexural strength (~1,000 MPa)	Lower flexural strength (~900 MPa)

Key Differences :

• Biomedical Applications : ZrO₂ abutments demonstrate comparable or lower bacterial colonization (e.g., Porphyromonas gingivalis) than titanium, reducing peri-implantitis risks .
• Chemical Stability : ZrO₂’s oxide layer provides superior passivation in acidic/alkaline media compared to titanium alloys .

Zinc Zirconate (ZnZrO₃)

Property	This compound (ZrO₂)	Zinc Zirconate (ZnZrO₃)
Structure	Polymorphic (monoclinic, tetragonal)	Perovskite-type cubic structure
Catalytic Activity	High (sulfated ZrO₂ for asphaltene adsorption)	Used in gas sensors, photocatalysis
Thermal Stability	Stable up to ~2,400°C	Decomposes above ~800°C

Key Differences :

• Applications : ZnZrO₃ is tailored for optoelectronics and CO₂ conversion catalysis, whereas ZrO₂ is preferred for high-temperature catalysis and structural ceramics .

Silicon Nitride (Si₃N₄) and Silicon Carbide (SiC)

Property	This compound (ZrO₂)	Silicon Nitride (Si₃N₄)	Silicon Carbide (SiC)
Hardness	~12–14 GPa	~15–18 GPa	~25–30 GPa
Thermal Shock Resistance	Moderate	Excellent	Excellent
Oxidation Resistance	High up to ~1,500°C	Degrades above ~1,400°C	Stable up to ~1,600°C

Key Differences :

• Wear Resistance : SiC and Si₃N₄ surpass ZrO₂ in hardness, making them superior for abrasive environments.
• Thermal Management : ZrO₂’s lower thermal conductivity (~2–3 W/m·K) limits its use in heat sinks compared to SiC (~120 W/m·K) .

Research Findings and Contradictions

• Adsorption Efficiency: Sulfated ZrO₂ exhibits 99.95% efficiency in heavy metal removal, outperforming iron oxide hybrids in acidic conditions . However, iron oxide nanoparticles show higher catalytic activity in asphaltene reduction under specific conditions .
• Thermal Properties : Adding ZrO₂ to glazes increases viscosity logarithmically and introduces endothermic/exothermic phases at ~950°C, enhancing thermal stability .
• Mechanical Enhancement: Incorporating 7% ZrO₂ nanofillers into PMMA improves flexural strength by ~30% and hardness by ~25%, surpassing pure polymer matrices .

Biological Activity

Zirconium oxide (ZrO₂), commonly known as zirconia, is a versatile compound that has garnered significant attention in the fields of biomedical applications, nanotechnology, and materials science due to its unique biological activity. This article delves into the various aspects of this compound's biological activity, including its antimicrobial properties, potential anticancer effects, and other therapeutic applications.

Antimicrobial Activity

This compound nanoparticles (nano-ZrO₂) have demonstrated notable antimicrobial properties against a range of bacterial and fungal pathogens. Research indicates that these nanoparticles exhibit varying degrees of effectiveness based on their concentration and the type of microorganism being targeted.

Key Findings:

• Bacterial Inhibition : Nano-ZrO₂ showed significant inhibitory effects against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The diameter of the inhibition zones increased with higher concentrations of nano-ZrO₂, indicating enhanced antibacterial activity at elevated dosages .
• Fungal Inhibition : The compound also displayed antifungal properties, with studies reporting effective inhibition against fungi such as Aspergillus niger and Penicillium species. The inhibitory effect was measured using the well diffusion method, revealing diameters of inhibition zones ranging from 0.80 mm to 3.60 mm depending on the concentration used .

The biological activity of nano-ZrO₂ can be attributed to several mechanisms:

• Increased Surface Area : The nanoscale size of zirconia enhances its surface area, facilitating greater interaction with biological molecules such as proteins and enzymes. This increased reactivity allows nano-ZrO₂ to participate in various biological processes .
• Ion Release : Nano-ZrO₂ can release Zr⁴⁺ ions into the surrounding environment. These ions have been shown to influence cellular processes, including enzyme activity and gene expression, potentially leading to oxidative stress in microbial cells .
• Reactive Oxygen Species (ROS) Generation : Upon contact with biological fluids, nano-ZrO₂ can generate ROS, which may cause cellular damage and trigger inflammatory responses in microbial cells .

Anticancer Activity

Recent studies have explored the potential anticancer properties of this compound nanoparticles. Research indicates that ZrO₂ exhibits cytotoxic effects against various cancer cell lines.

Case Studies:

• Cytotoxicity Against Cancer Cells : ZrO₂ nanoparticles have been shown to induce apoptosis in cancer cells through mechanisms involving oxidative stress and mitochondrial dysfunction. For example, studies reported IC₅₀ values indicating effective cytotoxicity against specific cancer cell lines .
• Antidiabetic Properties : Additionally, ZrO₂-based nanocomposites have demonstrated significant antidiabetic activity by inhibiting α-amylase enzyme activity, which is crucial for carbohydrate metabolism. One study reported a 75% inhibition rate using ZrO₂/CuO-ZnO nanocomposites .

Data Summary

The following table summarizes the antimicrobial and anticancer activities associated with this compound nanoparticles:

Activity Type	Microorganism/Cancer Cell Line	Inhibition Zone/IC₅₀ Value	Notes
Antibacterial	Staphylococcus aureus	3.60 mm at 9% DMSO	Effective against Gram-positive bacteria
Antibacterial	Escherichia coli	3.20 mm at 9% DMSO	Effective against Gram-negative bacteria
Antifungal	Aspergillus niger	0.80 mm	Effective against fungal pathogens
Anticancer	Various cancer cell lines	IC₅₀ values vary (e.g., 149.20 µg/mL)	Induces apoptosis through oxidative stress
Antidiabetic	-	75% α-amylase inhibition	Enhanced activity with CuO-ZnO composites

Q & A

Basic Research Questions

Q. What are the standard methodologies for synthesizing high-purity zirconium oxide, and how do solvent extraction techniques optimize purity?

• Methodological Answer : High-purity this compound (ZrO₂) is typically synthesized via solvent extraction using organophosphorus compounds (e.g., TBP, TOPO, D2EHPA) to separate hafnium impurities. For example, Cyanex 923 and TRPO demonstrate high selectivity for Zr⁴+ in acidic media, while D2EHPA achieves efficient separation at pH 1.5–2.0. Post-extraction, calcination at 900°C ensures oxide formation, validated by X-ray diffraction (XRD) and inductively coupled plasma mass spectrometry (ICP-MS) .

Q. How do researchers stabilize the tetragonal phase of this compound at room temperature for biomedical applications?

• Methodological Answer : The tetragonal phase is stabilized by doping ZrO₂ with 3–5 mol% yttrium oxide (Y₂O₃), which lowers the phase transition temperature. This is confirmed via Rietveld refinement of XRD patterns, which quantifies phase fractions. Stabilization prevents spontaneous monoclinic transformation, enhancing fracture toughness (8–10 MPa·m¹/²) and biocompatibility, critical for dental implants .

Q. What characterization techniques are essential for assessing mechanical properties of this compound in biomedical research?

• Methodological Answer : Key techniques include:

• Vickers microhardness testing (500–1400 HV) to evaluate wear resistance.
• Profilometry (Ra < 0.2 µm) for surface roughness analysis post-corrosion.
• Electrochemical impedance spectroscopy (EIS) to measure corrosion resistance in saline solutions (e.g., 3.5% NaCl).
• Three-point bending tests for flexural strength (800–1200 MPa) .
  

Advanced Research Questions

Q. How can discrepancies in reported corrosion resistance of yttria-stabilized this compound (YSZ) be systematically analyzed?

• Methodological Answer : Contradictions arise from variations in immersion protocols (e.g., pH, temperature) and surface pretreatment. A robust approach involves:

• Controlled immersion studies (e.g., 30-day exposure to simulated body fluid) with pre-polished samples (Ra < 0.1 µm).
• Cross-sectional SEM/EDS to detect subsurface oxygen diffusion.
• Statistical ANOVA to compare weight loss/gain across studies, accounting for Y₂O₃ content (3–8 mol%) and grain size (0.2–1.0 µm) .

Q. What experimental approaches ensure uniform distribution of this compound nanoparticles in metal matrix composites (e.g., ODS steel)?

• Methodological Answer : Homogenization in vacuum-arc melting requires:

• Cathode design optimization (e.g., "fish-bone" profile) to enhance particle inflow.
• Convection cell modeling with mixed boundary conditions (solid-liquid interfaces) to predict mass transfer rates.
• Particle size control (<100 nm) validated via TEM and laser diffraction. Post-solidification, electron backscatter diffraction (EBSD) maps phase distribution .

Q. What advanced spectroscopic methods are used to study phase transformations in this compound under extreme conditions?

• Methodological Answer :

• In situ Raman spectroscopy (up to 1500°C) tracks monoclinic-to-tetragonal transitions via peak shifts (180 cm⁻¹ → 260 cm⁻¹).
• Synchrotron XRD resolves metastable cubic phases under high pressure (5–20 GPa).
• Density functional theory (DFT) simulations correlate lattice strain (ε > 2%) with dopant-induced stabilization energies .

Q. Contradiction Analysis and Validation

Q. How do researchers validate gravimetric methods for quantifying this compound in composite materials (e.g., Ce-Zr oxides)?

• Methodological Answer : Mandelic acid gravimetry involves:

• Precipitation at pH 1.5–2.0 to isolate Zr/Hf complexes, followed by calcination (900°C) to oxides.
• Interference checks via ICP-MS for Ce/La/Pr oxides.
• Cross-validation with X-ray fluorescence (XRF), achieving RSD < 0.5% for ZrO₂/HfO₂ ratios .

Synthesis routes and methods I

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A5) was prepared according to the procedure of Example 1 while changing the amounts of zirconium oxychloride, cerium, and lanthanum to be used so as to form a weight ratio of 40 g of zirconium oxide, 10 g of cerium oxide, and 10 g of lanthanum oxide.

Synthesis routes and methods II

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A1) was obtained by hydrolyzing a zirconium oxychloride solution thereby obtaining zirconium hydroxide, adding an aqueous nitric acid solution of cerium and lanthanum to the zirconium hydroxide and mixing them together, neutralizing the resultant mixture by addition of an alkali, washing, drying at 120° C. for two hours and calcining at 700° C. for one hour the product of neutralization, with the relevant components used in amounts calculated to form a weight ratio of 40 g of zirconium oxide, 20 g of cerium oxide, and 15 g of lanthanum oxide.

Synthesis routes and methods III

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A2) was obtained according to the procedure of Example 1 while changing the amounts of zirconium oxychloride, cerium, and lanthanum to be used so as to form a weight ratio of 25 g of zirconium oxide, 12.5 g of cerium oxide, and 9.5 g of lanthanum oxide.